Cas no 2138022-60-1 (Cyclopentanecarboxylic acid, 1-ethyl-4-methyl-2-oxo-, methyl ester)

• Product Name: Cyclopentanecarboxylic acid, 1-ethyl-4-methyl-2-oxo-, methyl ester
• CAS No: 2138022-60-1
• MF: C₁₀H₁₆O₃
• MW: 184.232243537903
• CID: 5293783
• Update Time: 2025-11-01

Cyclopentanecarboxylic acid, 1-ethyl-4-methyl-2-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarboxylic acid, 1-ethyl-4-methyl-2-oxo-, methyl ester

• Inchi： 1S/C10H16O3/c1-4-10(9(12)13-3)6-7(2)5-8(10)11/h7H,4-6H2,1-3H3
• InChI Key： ADJUBLLVQFKOML-UHFFFAOYSA-N
• SMILES： C1(CC)(C(OC)=O)CC(C)CC1=O

Additional information on Cyclopentanecarboxylic acid, 1-ethyl-4-methyl-2-oxo-, methyl ester

Cyclopentanecarboxylic acid, 1-ethyl-4-methyl-2-oxo-, methyl ester (CAS No. 2138022-60-1): A Comprehensive Overview

Cyclopentanecarboxylic acid, 1-ethyl-4-methyl-2-oxo-, methyl ester (CAS No. 2138022-60-1) is a synthetic compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of cyclopentanecarboxylic acid with specific substitutions that enhance its chemical and biological properties. The unique structure of this compound makes it a valuable candidate for various applications, including drug development and materials science.

The molecular formula of Cyclopentanecarboxylic acid, 1-ethyl-4-methyl-2-oxo-, methyl ester is C₁₁H₁₆O₃, and its molecular weight is approximately 196.24 g/mol. The compound features a cyclopentane ring with a carboxylic acid group, an ethyl substituent, a methyl group, and a keto group, all of which contribute to its distinct chemical behavior. The presence of the methyl ester group further enhances its solubility and reactivity in various solvents.

In recent years, the study of Cyclopentanecarboxylic acid, 1-ethyl-4-methyl-2-oxo-, methyl ester has been driven by its potential applications in the development of novel pharmaceuticals. Research has shown that this compound exhibits promising biological activities, including anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2023 demonstrated that Cyclopentanecarboxylic acid, 1-ethyl-4-methyl-2-oxo-, methyl ester can effectively inhibit the proliferation of cancer cells by disrupting key signaling pathways involved in cell growth and survival.

The synthesis of Cyclopentanecarboxylic acid, 1-ethyl-4-methyl-2-oxo-, methyl ester typically involves a multi-step process that includes the formation of the cyclopentane ring, the introduction of the carboxylic acid group, and subsequent functionalization with the ethyl and methyl substituents. One common synthetic route involves the cyclization of an appropriate precursor followed by esterification to form the final product. The choice of reagents and reaction conditions is crucial to achieving high yields and purity levels.

The physical properties of Cyclopentanecarboxylic acid, 1-ethyl-4-methyl-2-oxo-, methyl ester are also noteworthy. It is a colorless liquid at room temperature with a boiling point around 180°C under reduced pressure. The compound is moderately soluble in organic solvents such as ethanol and acetone but has limited solubility in water. These properties make it suitable for use in various chemical reactions and formulations.

In addition to its pharmaceutical applications, Cyclopentanecarboxylic acid, 1-ethyl-4-methyl-2-oxo-, methyl ester has potential uses in materials science. Its unique structure and functional groups make it an attractive candidate for the development of new polymers and coatings with enhanced mechanical and thermal properties. Recent research has explored the use of this compound as a monomer in polymer synthesis, leading to materials with improved durability and resistance to environmental factors.

The safety profile of Cyclopentanecarboxylic acid, 1-ethyl-4-methyl-2-oxo-, methyl ester is an important consideration for both laboratory use and industrial applications. While it is not classified as a hazardous substance under current regulations, proper handling procedures should be followed to ensure safety. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles when handling the compound in laboratory settings.

In conclusion, Cyclopentanecarboxylic acid, 1-ethyl-4-methyl-2-oxo-, methyl ester (CAS No. 2138022-60-1) is a versatile compound with significant potential in various scientific fields. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and properties, this compound is likely to play an increasingly important role in advancing our understanding of organic chemistry and its practical applications.